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Compound of Interest

Compound Name: O-Benzyl-DL -serine

Cat. No.: B1265372

For laboratory professionals, including researchers, scientists, and drug development experts,
the safe handling and disposal of chemical reagents are critical to ensuring a secure work
environment and environmental protection. This document provides a comprehensive, step-by-
step guide for the proper disposal of O-Benzyl-DL-serine.

Immediate Safety and Handling Precautions

While O-Benzyl-DL-serine is not classified as a hazardous substance under OSHA 29 CFR
1910.1200, it is imperative to adhere to standard laboratory safety protocols.[1][2] Good
hygiene practices minimize exposure and require the use of personal protective equipment
(PPE).[1] Operations should be carried out in a well-ventilated area to avoid inhalation of dust.

[3]14]
Recommended Personal Protective Equipment (PPE):

o Eye Protection: Wear safety glasses with side shields or goggles.[3]

e Hand Protection: Use chemical-resistant gloves.[3]

o Body Protection: A laboratory coat is advised to prevent skin contact.[4][5]
In case of accidental exposure, follow these first-aid measures:

o Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, including under
the eyelids.[3]
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o Skin Contact: Wash off immediately with plenty of water for at least 15 minutes.[3]
 Inhalation: Move the individual to fresh air.[3]
 Ingestion: Clean the mouth with water and then drink plenty of water.[3]

In all cases of significant exposure or if symptoms persist, seek medical attention.[3]

Quantitative Data Summary

The following table summarizes key physical and chemical properties of O-Benzyl-DL-serine:

Property Value

Physical State Solid[4]

Appearance White[4]

Molecular Formula C10 H13 N 03[3]

Melting Point 225 °C [ 437 °F[4]
Solubility Insoluble in water[3]
Incompatible Materials Strong oxidizing agents[4]

B Thermal decomposition can release irritating
Hazardous Decomposition
gases and vapors.[3]

Step-by-Step Disposal Protocol

Even though O-Benzyl-DL-serine is not officially classified as hazardous, it is prudent to treat
it as chemical waste. Do not dispose of this compound down the drain or in regular trash.[6] All
waste must be handled in accordance with local, state, and federal regulations.[1]

» Waste Identification and Segregation:

o Clearly label a dedicated waste container with "Chemical Waste" and the full chemical
name: "O-Benzyl-DL-serine".
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o Collect all waste materials containing O-Benzyl-DL-serine, including contaminated
consumables such as pipette tips, gloves, and weighing paper, in this designated
container.[6]

o Do not mix this waste with other chemical waste streams, especially strong oxidizing
agents, to prevent adverse reactions.[1][4][6]

» Containerization:

o Use a sealable and chemically compatible container for waste collection.[6]

o Ensure the container is properly closed to prevent spills or the release of dust.
o Storage:

o Store the sealed chemical waste container in a designated, well-ventilated, cool, and dry
area.[5][6]

o The storage location should be away from incompatible materials and out of general
laboratory traffic.[6]

e Institutional Disposal Procedure:

o Adhere to your institution's specific protocols for hazardous or chemical waste pickup and
disposal.

o This typically involves contacting your institution's Environmental Health and Safety (EHS)
office to schedule a waste pickup.[6]

o Provide the EHS office with accurate information regarding the contents of the waste
container.[6]

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of O-Benzyl-DL-
serine.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b1265372?utm_src=pdf-body
https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_Methyl_Benzyl_DL_Serinate_A_Procedural_Guide.pdf
https://datasheets.scbt.com/sc-236206.pdf
https://www.fishersci.com/store/msds?partNumber=AAL19491&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_Methyl_Benzyl_DL_Serinate_A_Procedural_Guide.pdf
https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_Methyl_Benzyl_DL_Serinate_A_Procedural_Guide.pdf
https://aksci.com/sds/E466_SDS.pdf
https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_Methyl_Benzyl_DL_Serinate_A_Procedural_Guide.pdf
https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_Methyl_Benzyl_DL_Serinate_A_Procedural_Guide.pdf
https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_Methyl_Benzyl_DL_Serinate_A_Procedural_Guide.pdf
https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_Methyl_Benzyl_DL_Serinate_A_Procedural_Guide.pdf
https://www.benchchem.com/product/b1265372?utm_src=pdf-body
https://www.benchchem.com/product/b1265372?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265372?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Step 1: Waste Identification & Segregation
- Label container 'Chemical Waste, O-Benzyl-DL-serine'
- Collect all contaminated materials
- Do not mix with other waste streams

l

Step 2: Containerization
- Use a sealable, chemically compatible container
- Ensure container is tightly closed

l

Step 3: Storage
- Store in a designated, cool, dry, well-ventilated area
- Keep away from incompatible materials

l

Step 4: Institutional Disposal
- Follow institutional EHS procedures
- Schedule waste pickup
- Provide accurate waste information

Click to download full resolution via product page

Caption: Disposal workflow for O-Benzyl-DL-serine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. datasheets.scbt.com [datasheets.scbt.com]

2. tcichemicals.com [tcichemicals.com]

3. assets.thermofisher.com [assets.thermofisher.com]

4. fishersci.com [fishersci.com]

5. aksci.com [aksci.com]

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b1265372?utm_src=pdf-body-img
https://www.benchchem.com/product/b1265372?utm_src=pdf-body
https://www.benchchem.com/product/b1265372?utm_src=pdf-custom-synthesis
https://datasheets.scbt.com/sc-236206.pdf
https://www.tcichemicals.com/BE/en/sds/B0860_EU_6N.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL19491~~PDF~~MTR~~CGV4~~EN~~2025-09-24%2001:45:10~~O-Benzyl-DL-serine~~
https://www.fishersci.com/store/msds?partNumber=AAL19491&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://aksci.com/sds/E466_SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265372?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

e 6. benchchem.com [benchchem.com]

 To cite this document: BenchChem. [Essential Procedures for the Safe Disposal of O-
Benzyl-DL-serine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1265372#0-benzyl-dl-serine-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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